Cas no 55792-46-6 (Benzenamine, 3-(octyloxy)-)

Benzenamine, 3-(octyloxy)- structure
Benzenamine, 3-(octyloxy)- structure
Product Name:Benzenamine, 3-(octyloxy)-
CAS No:55792-46-6
MF:C14H23NO
MW:221.338524103165
CID:350880
PubChem ID:4459298
Update Time:2025-04-19

Benzenamine, 3-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(octyloxy)-
    • 3-octoxyaniline
    • M-(OCTYLOXY)ANILINE
    • DTXSID20403498
    • SCHEMBL11297325
    • 55792-46-6
    • AKOS009262959
    • Inchi: 1S/C14H23NO/c1-2-3-4-5-6-7-11-16-14-10-8-9-13(15)12-14/h8-10,12H,2-7,11,15H2,1H3
    • InChI Key: GKKMQSPQVMSBOP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)N)CCCCCCCC

Computed Properties

  • Exact Mass: 221.17809
  • Monoisotopic Mass: 221.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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